N-(tert-butyl)-2-formyl-6-methoxy-N-methylbenzamide
Overview
Description
N-(tert-butyl)-2-formyl-6-methoxy-N-methylbenzamide, commonly known as Boc-anthranilic acid, is a chemical compound that has been widely used in scientific research. It is a derivative of anthranilic acid and has a unique chemical structure that makes it useful in various applications.
Mechanism of Action
Boc-anthranilic acid has been shown to inhibit the activity of the enzyme indoleamine 2,3-dioxygenase (IDO). IDO is an enzyme that catalyzes the conversion of tryptophan to kynurenine, which is an important step in the immune response. Inhibition of IDO has been shown to enhance the immune response and has potential therapeutic applications in cancer and infectious diseases.
Biochemical and Physiological Effects:
Boc-anthranilic acid has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro. It has also been shown to enhance the immune response in vivo by inhibiting the activity of IDO. Additionally, Boc-anthranilic acid has been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
Boc-anthranilic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under a wide range of conditions, making it suitable for use in various applications. However, Boc-anthranilic acid has some limitations in lab experiments. It is relatively expensive compared to other compounds and may not be readily available in some areas.
Future Directions
There are several future directions for the use of Boc-anthranilic acid in scientific research. One potential direction is the development of new ligands for metal complexes for catalytic reactions. Another potential direction is the use of Boc-anthranilic acid as a therapeutic agent for cancer and infectious diseases. Additionally, the development of new inhibitors of IDO could lead to new treatments for various diseases.
Synthesis Methods
The synthesis of Boc-anthranilic acid involves the reaction of anthranilic acid with tert-butyl chloroformate and methanol in the presence of a base. The reaction yields Boc-anthranilic acid as a white solid with a high yield. The chemical structure of Boc-anthranilic acid is shown in Figure 1.
Scientific Research Applications
Boc-anthranilic acid has been used in scientific research for various purposes. It is commonly used as a building block in the synthesis of other compounds due to its unique chemical structure. It has also been used as a ligand in the preparation of metal complexes for catalytic reactions.
properties
IUPAC Name |
N-tert-butyl-2-formyl-6-methoxy-N-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-14(2,3)15(4)13(17)12-10(9-16)7-6-8-11(12)18-5/h6-9H,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVQHTBOHZVQRJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N(C)C(=O)C1=C(C=CC=C1OC)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601191949 |
Source
|
| Record name | N-(1,1-Dimethylethyl)-2-formyl-6-methoxy-N-methylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601191949 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
887585-36-6 |
Source
|
| Record name | N-(1,1-Dimethylethyl)-2-formyl-6-methoxy-N-methylbenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=887585-36-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(1,1-Dimethylethyl)-2-formyl-6-methoxy-N-methylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601191949 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(5E)-5-[(5-chlorothiophen-2-yl)methylidene]-3-phenyl-1,3-thiazolidine-2,4-dione](/img/structure/B286278.png)
![N-(3,4-dimethylphenyl)-2-{5-[(1-{4-[(2-fluorobenzyl)oxy]phenyl}-2,5-dimethyl-1H-pyrrol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide](/img/structure/B286284.png)
![(2E,5Z)-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylidene}-3-(2-ethoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one](/img/structure/B286287.png)
![N-(3,4-dimethylphenyl)-2-[5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide](/img/structure/B286288.png)
![2-{(5E)-5-[2-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(3,4-dimethylphenyl)acetamide](/img/structure/B286290.png)
![2-(3-{(E)-[1-(4-bromobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile](/img/structure/B286294.png)
![Methyl 4-({[(4-bromobenzyl)(phenylsulfonyl)amino]acetyl}amino)benzoate](/img/structure/B286295.png)
![2-{(2-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-[3-(trifluoromethyl)phenyl]acetamide](/img/structure/B286296.png)
![isopropyl 7-methyl-5-[4-(methylsulfanyl)phenyl]-3-oxo-2-(4-pyridinylmethylene)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B286298.png)
![propan-2-yl (2Z)-7-methyl-5-[4-(methylsulfanyl)phenyl]-3-oxo-2-(thiophen-2-ylmethylidene)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B286299.png)